2-Hydrazinylpyridin-3-amine
Description
2-Hydrazinylpyridin-3-amine , also known by its chemical formula C₅H₈N₄ , is a compound with intriguing properties. It contains a pyridine ring substituted with a hydrazine group at position 2. The presence of both the pyridine and hydrazine moieties makes it an interesting molecule for various applications .
Synthesis Analysis
The synthesis of 2-Hydrazinylpyridin-3-amine involves the reaction of a pyridine halide (A) with hydrazine hydrate in the presence of a suitable solvent (I). The reaction proceeds via a hydrogen substitution process, resulting in the formation of the desired hydrazinopyridine derivative (P). The choice of solvent and reaction conditions plays a crucial role in achieving high selectivity and reaction rates .
Molecular Structure Analysis
The molecular structure of 2-Hydrazinylpyridin-3-amine consists of a pyridine ring with a hydrazine group attached at position 2. The nitrogen atoms in the hydrazine moiety provide nucleophilic sites, making this compound reactive in various chemical processes. Computational studies using density functional theory (DFT) and Hartree-Fock (HF) methods have optimized its geometry and provided insights into its electronic properties .
Chemical Reactions Analysis
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Formation of Imines (Schiff Bases)
- Aldehydes and ketones react with 2-Hydrazinylpyridin-3-amine (or ammonia) to form imine derivatives, also known as Schiff bases. Water is eliminated in this acid-catalyzed reversible reaction. These imines find applications in organic synthesis and coordination chemistry .
- Similarly, 2º-amines react with carbonyl compounds to yield enamines, which can be easily hydrolyzed back to their carbonyl precursors .
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Sulfonation Reaction
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Alkylation Reactions
Physical and Chemical Properties
properties
IUPAC Name |
2-hydrazinylpyridin-3-amine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H8N4/c6-4-2-1-3-8-5(4)9-7/h1-3H,6-7H2,(H,8,9) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SJHCAZDWIWURPJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(N=C1)NN)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H8N4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70493228 |
Source
|
| Record name | 2-Hydrazinylpyridin-3-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70493228 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
124.14 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Hydrazinylpyridin-3-amine | |
CAS RN |
30962-77-7 |
Source
|
| Record name | 2-Hydrazinylpyridin-3-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70493228 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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